Cas no 6050-81-3 (Acetylthiocholine chloride)

• Product Name: Acetylthiocholine chloride
• CAS No: 6050-81-3
• MF: C₇H₁₆ClNOS
• MW: 197.726039886475
• MDL: MFCD00038727
• CID: 507552
• PubChem ID: 24278219
• Update Time: 2025-06-11

Acetylthiocholine chloride Chemical and Physical Properties

Names and Identifiers

• Ethanaminium,2-(acetylthio)-N,N,N-trimethyl-, chloride (1:1)
• Acetylthiocholine chloride
• 2-acetylsulfanylethyl(trimethyl)azanium,chloride
• (2-Acetylmercapto-aethyl)-trimethyl-ammonium,Chlorid
• (2-acetylsulfanyl-ethyl)-trimethyl-ammonium,chloride
• (2-Acetylthio)-N,N,N-trimethylethanaminum chloride
• (2-Mercaptoethyl)trimethylammonium chloride acetate
• 2-Acetylthioethyltrimethylammonium chloride
• AMMONIUM,(2-MERCAPTOETHYL)TRIMETHYL-,CHLORIDE,ACETATE
• EINECS 227-953-7
• Ethanaminium,2-(acetylthio)-N,N,N-trimethyl-,chloride
• S-acetylthiocholine chloride
• HMS3371D04
• SMR000326680
• Ethanaminium, 2-(acetylthio)-N,N,N-trimethyl-, chloride
• Tox21_500058
• 2-acetylsulfanylethyl(trimethyl)azanium chloride
• 6050-81-3
• LP00058
• 2-(Acetylthio)-N,N,N-trimethylethanaminiumchloride
• 2-(Acetylthio)-N,N,N-trimethyl-ethanaminium Chloride; (2-Mercaptoethyl)trimethylammonium Chloride Acetate
• AKOS006230681
• A-1680
• DTXSID90975910
• NCGC00260743-01
• DB-053634
• SR-01000075669
• CHEMBL1256181
• 2-(Acetylthio)-N,N,N-trimethylethanaminium chloride
• CS-0199449
• HMS2233H15
• 2-acetylsulfanylethyl(trimethyl)azanium;chloride
• SR-01000075669-1
• [2-(acetylsulfanyl)ethyl]trimethylazanium chloride
• MLS001056723
• MFCD00038727
• AS-58773
• EU-0100058
• A 5626
• E78561
• HMS3260K17
• SCHEMBL1276372
• AMMONIUM, (2-MERCAPTOETHYL)TRIMETHYL-, CHLORIDE, ACETATE
• NS00044890
• CCG-221362
• NCGC00093572-01

• MDL： MFCD00038727
• Inchi： 1S/C7H16NOS.ClH/c1-7(9)10-6-5-8(2,3)4;/h5-6H2,1-4H3;1H/q+1;/p-1
• InChI Key： GZYVLKKMMDFCKR-UHFFFAOYSA-M
• SMILES： [Cl-].S(C(C)=O)CC[N+](C)(C)C

Computed Properties

• Exact Mass: 197.06400
• Monoisotopic Mass: 197.064113
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 117
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White crystals.
• Melting Point: 195-198°C
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 42.37000
• LogP: -2.02370
• Solubility: Extremely hygroscopic, soluble in water, slightly soluble in acetone
• Vapor Pressure: No data available

Acetylthiocholine chloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 36/37/38-41
• Safety Instruction： S26; S36
• RTECS：BR6954000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：−20°C

Additional information on Acetylthiocholine chloride

Comprehensive Analysis of Acetylthiocholine chloride (CAS No. 6050-81-3): Properties, Applications, and Research Insights

Acetylthiocholine chloride (CAS No. 6050-81-3) is a pivotal biochemical reagent widely utilized in neuroscience, enzymology, and diagnostic research. This compound, chemically known as 2-(acetylthio)-N,N,N-trimethylethanaminium chloride, serves as a substrate for cholinesterase enzymes, making it indispensable in studies related to neurotransmission and enzyme kinetics. Its molecular formula, C₇H₁₆ClNOS, and high purity standards ensure reliable performance in sensitive assays, aligning with the growing demand for precision in life sciences.

In recent years, the surge in neurodegenerative disease research has amplified interest in acetylthiocholine chloride uses. Scientists frequently employ it to evaluate acetylcholinesterase (AChE) activity, a key biomarker in Alzheimer’s and Parkinson’s disease studies. The compound’s ability to hydrolyze into thiocholine and acetate under enzymatic action enables real-time monitoring of AChE inhibition, a mechanism targeted by therapeutic drugs. This aligns with the trending search query "how to measure acetylcholinesterase activity," reflecting its relevance in drug discovery and neuropharmacology.

From a technical perspective, acetylthiocholine chloride solubility and stability are critical parameters for experimental success. The compound is highly soluble in water (up to 100 mg/mL) and stable at controlled room temperature, though prolonged exposure to light or moisture may degrade its efficacy. Researchers often inquire about "acetylthiocholine chloride storage conditions," emphasizing the need for airtight containers and desiccated environments to maintain its integrity. Such details are vital for reproducibility in studies involving enzyme-substrate interactions.

Beyond academia, acetylthiocholine chloride in diagnostic kits has gained traction. Clinical laboratories leverage its reactivity to develop colorimetric or electrochemical assays for detecting cholinesterase levels in blood samples—a routine test for pesticide exposure or liver dysfunction. This application resonates with the popular search term "cholinesterase test principle," highlighting its diagnostic versatility. Innovations in biosensor technology further exploit this compound’s properties for point-of-care devices, catering to the rising demand for rapid, accurate diagnostics.

Environmental monitoring represents another emerging niche for acetylthiocholine chloride. Regulatory agencies and ecotoxicologists use it to assess the impact of pollutants (e.g., organophosphates) on aquatic organisms by measuring AChE inhibition in field samples. This ties into the trending topic of "biomarkers for environmental toxicity," addressing global concerns about ecosystem health. The compound’s role here underscores its cross-disciplinary value beyond traditional lab settings.

Quality assurance remains paramount when sourcing acetylthiocholine chloride. Suppliers must adhere to stringent protocols like HPLC validation to ensure ≥98% purity, as impurities can skew experimental outcomes. Frequent searches for "acetylthiocholine chloride suppliers" and "purity standards" reflect buyer priorities. Additionally, alternatives like butyrylthiocholine iodide are sometimes compared, though acetylthiocholine chloride specificity for AChE retains its dominance in most protocols.

In summary, Acetylthiocholine chloride (CAS No. 6050-81-3) bridges fundamental research and applied sciences through its unique biochemical properties. Whether investigating neurodegenerative pathways, advancing diagnostic tools, or safeguarding environmental health, this compound continues to inspire innovation. As search trends evolve toward "cholinesterase assay optimization" and "sustainable lab reagents," its adaptability ensures enduring scientific relevance.